methyl 4-[4-(ethoxycarbonyl)phenyl]-7-fluoro-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a derivative of benzothiazine, which is a heterocyclic compound . Benzothiazines have been studied for their various pharmacological activities . The ethoxycarbonyl group (also known as the ester functional group) is often used in organic chemistry as a protecting group, or as a means of increasing a molecule’s lipophilicity .
Scientific Research Applications
Synthesis and Molecular Structure
Research has revealed innovative synthetic pathways and detailed molecular structure analyses of compounds closely related to methyl 4-[4-(ethoxycarbonyl)phenyl]-7-fluoro-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide. For instance, Ukrainets et al. (2017) demonstrated the transesterification process of similar benzothiazine derivatives, highlighting the importance of molecular structure in understanding compound properties (Ukrainets, Petrushova, Sim, & Grinevich, 2017). Additionally, Manjarrez et al. (1996) described a one-pot synthesis method for a key intermediate in the synthesis of anti-inflammatory oxicam agents, emphasizing the efficiency of their approach (Manjarrez, Pérez, Solís, & Luna, 1996).
Biological Activity and Applications
Several studies have focused on the synthesis of novel benzothiazine derivatives and evaluated their biological activities, suggesting potential applications in medicinal chemistry. Zia-ur-Rehman et al. (2009) synthesized a series of benzothiazine derivatives and assessed their antibacterial and antioxidant properties, indicating their potential utility in developing new therapeutic agents (Zia-ur-Rehman, Anwar Choudary, Elsegood, Siddiqui, & Khan, 2009). Ahmad et al. (2011) explored the antimicrobial activities of certain pyrazole derivatives of benzothiazine, providing insights into their possible applications in combating microbial infections (Ahmad, Zia-ur-Rehman, Siddiqui, Ullah, & Parvez, 2011).
Properties
IUPAC Name |
methyl 4-(4-ethoxycarbonylphenyl)-7-fluoro-1,1-dioxo-1λ6,4-benzothiazine-2-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16FNO6S/c1-3-27-18(22)12-4-7-14(8-5-12)21-11-17(19(23)26-2)28(24,25)16-10-13(20)6-9-15(16)21/h4-11H,3H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJZLZZHEUMJYCN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)N2C=C(S(=O)(=O)C3=C2C=CC(=C3)F)C(=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16FNO6S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.